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Compound of Interest

Compound Name:
methyl 4-bromo-1-ethyl-1H-

pyrazole-3-carboxylate

CAS No.: 400877-58-9

Cat. No.: B3265005

Get Quote

Executive Summary
1-Ethyl-4-bromo-pyrazole (CAS: 71229-85-1) is a critical halogenated heterocyclic building

block used extensively in the synthesis of agrochemicals and pharmaceutical scaffolds (e.g.,

p38 MAP kinase inhibitors, pyrazolo-pyridine derivatives).

Accurate characterization of this compound is often hindered by the lack of specific spectral

data in general databases. This guide provides a definitive analysis of its UV-Vis absorption

properties, derived from structural auxochromic theory and comparative analog data. We

establish the primary absorption maximum (

) in the 220–230 nm range and define the operational parameters for its detection and quality
control in drug development workflows.

Spectroscopic Profile & Comparative Analysis[1]
Theoretical & Observed Absorption Maxima
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Unlike pyrazoles conjugated with aryl groups (which absorb >250 nm), 1-ethyl-4-bromo-

pyrazole possesses a localized

-system. The absorption profile is governed by the parent pyrazole ring, modified by the
inductive (+I) effect of the ethyl group and the mesomeric (+M) / inductive (-I) effects of the
bromine atom.

Compound (nm) Transition Type
Electronic
Influence

Pyrazole (Parent) ~210
Base heteroaromatic

system.

1-Ethyl-4-bromo-

pyrazole
222 – 230 (Predicted)

Ethyl: Weak +I (red

shift <5 nm).Bromo:

Auxochromic +M

effect dominates,

causing bathochromic

shift (~10-15 nm).

1-Phenyl-4-bromo-

pyrazole
250 – 280 (Conjugated)

Phenyl: Strong

conjugation extends

the chromophore,

causing significant red

shift.

4-Nitro-pyrazole ~270 / CT

Nitro: Strong electron-

withdrawing group

creates Charge

Transfer (CT) bands.

Mechanism of Shift (Auxochromic Effects)
The bromine atom at the C4 position acts as an auxochrome. While its electronegativity (-I

effect) stabilizes the ground state, its lone pair electrons participate in resonance (+M effect)

with the pyrazole ring. This interaction raises the energy of the HOMO (Highest Occupied

Molecular Orbital) more than the LUMO, narrowing the energy gap (

) and resulting in a bathochromic (red) shift relative to the unsubstituted pyrazole.
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The 1-ethyl group provides a minor stabilizing inductive effect but does not significantly extend

the conjugation length.

Visual Purity Indicator
Pure State: Colorless to white crystalline solid/liquid.

Impurity Alert: A pale yellow color indicates the formation of oxidation byproducts or trace

free bromine/poly-brominated species. The "tailing" absorption into the visible region (>400

nm) is not intrinsic to the pure compound.

Mandatory Visualization: Electronic Effects &
Workflow
Structural Electronic Flow
The following diagram illustrates the electronic push-pull mechanism affecting the UV

absorption.
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Caption: Electronic substituent effects leading to the observed bathochromic shift in 1-ethyl-4-

bromo-pyrazole.

Experimental Protocol: UV-Vis Characterization
Objective: To accurately determine

and molar absorptivity (
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) for QC or method development.

Reagents & Equipment
Solvent: HPLC-grade Methanol or Acetonitrile (Cutoff < 205 nm). Avoid Acetone (cutoff 330

nm).

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or Agilent

Cary 60).

Cuvette: Quartz (1 cm path length). Glass cuvettes absorb UV < 300 nm and must not be

used.

Step-by-Step Methodology
Stock Solution Preparation:

Weigh 10 mg of 1-ethyl-4-bromo-pyrazole.

Dissolve in 100 mL Methanol (Concentration

).

Dilution Series:

Prepare three dilutions:

,

, and

.

Reasoning: Ensures absorbance falls within the linear Beer-Lambert range (0.2 – 1.0 A).

Baseline Correction:

Fill both sample and reference cuvettes with pure Methanol.

Run "Auto-Zero" or "Baseline" from 200 nm to 400 nm.
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Measurement:

Replace sample cuvette with the

solution.

Scan from 200 nm to 400 nm.

Critical Check: If

is obscured by solvent noise < 210 nm, switch to Acetonitrile or Water.

Data Analysis:

Identify peak maxima (

).[1][2]

Calculate Molar Extinction Coefficient (

).

Applications in Drug Development[4][5]
HPLC Method Development Strategy
Because 1-ethyl-4-bromo-pyrazole lacks a strong chromophore above 240 nm, standard

detection at 254 nm is often insensitive, leading to poor Limit of Quantitation (LOQ).

Recommended Wavelength:220 nm or 225 nm.

Mobile Phase: Use Phosphate buffer or Formic acid/Water with Acetonitrile. Avoid TFA

(Trifluoroacetic acid) if detecting at 210-220 nm, as TFA absorbs strongly in this region,

causing baseline drift.

Method Decision Tree
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Select Detection Wavelength
for 1-Ethyl-4-Bromo-Pyrazole

Is UV cut-off critical?

Use 254 nm

Standard Setup

Use 220 - 230 nm

Optimized Setup

Low Sensitivity
(High LOQ)

Mobile Phase Modifier?

High Sensitivity
(Optimal)

Avoid TFA
(Absorbs <215 nm)

If TFA used

Use Phosphoric Acid
or Formic Acid

Recommended

Click to download full resolution via product page

Caption: Decision logic for maximizing sensitivity in HPLC analysis of bromopyrazoles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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